Cas no 1806030-75-0 (Methyl 2-chloro-6-(difluoromethyl)-4-methylpyridine-3-acetate)

Methyl 2-chloro-6-(difluoromethyl)-4-methylpyridine-3-acetate is a versatile pyridine-based intermediate with applications in agrochemical and pharmaceutical synthesis. Its structure features a chloro and difluoromethyl substitution at the 2- and 6-positions, respectively, enhancing reactivity for further functionalization. The methyl ester group at the 3-position provides a handle for derivatization, making it valuable in constructing complex molecules. The difluoromethyl moiety contributes to improved metabolic stability and bioavailability in target compounds. This compound is particularly useful in the development of crop protection agents, where its halogenated pyridine core aids in optimizing pesticidal activity. High purity and consistent quality ensure reliable performance in synthetic applications.

Methyl 2-chloro-6-(difluoromethyl)-4-methylpyridine-3-acetate structure

1806030-75-0 structure

Product Name:Methyl 2-chloro-6-(difluoromethyl)-4-methylpyridine-3-acetate

CAS No:1806030-75-0

MF:C₁₀H₁₀ClF₂NO₂

MW:249.641708850861

CID:4868370

Update Time:2025-06-11

Methyl 2-chloro-6-(difluoromethyl)-4-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-chloro-6-(difluoromethyl)-4-methylpyridine-3-acetate
- Inchi： 1S/C10H10ClF2NO2/c1-5-3-7(10(12)13)14-9(11)6(5)4-8(15)16-2/h3,10H,4H2,1-2H3
- InChI Key： GOJFTJCEUIVGLG-UHFFFAOYSA-N
- SMILES： ClC1=C(CC(=O)OC)C(C)=CC(C(F)F)=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 253
XLogP3: 2.6
Topological Polar Surface Area: 39.2

Methyl 2-chloro-6-(difluoromethyl)-4-methylpyridine-3-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029051498-1g	Methyl 2-chloro-6-(difluoromethyl)-4-methylpyridine-3-acetate	1806030-75-0	97%	1g	$1,534.70	2022-04-01

Methyl 2-chloro-6-(difluoromethyl)-4-methylpyridine-3-acetate Related Literature

1. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
2. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
3. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528

Additional information on Methyl 2-chloro-6-(difluoromethyl)-4-methylpyridine-3-acetate

Comprehensive Overview of Methyl 2-chloro-6-(difluoromethyl)-4-methylpyridine-3-acetate (CAS No. 1806030-75-0)

Methyl 2-chloro-6-(difluoromethyl)-4-methylpyridine-3-acetate (CAS No. 1806030-75-0) is a specialized pyridine derivative with significant applications in agrochemical and pharmaceutical research. This compound, characterized by its unique difluoromethyl and chloro substituents, has garnered attention for its potential as a key intermediate in the synthesis of advanced crop protection agents and bioactive molecules. Its molecular structure, featuring a methyl acetate moiety, enhances its reactivity and versatility in chemical transformations.

In recent years, the demand for fluorinated pyridine compounds like Methyl 2-chloro-6-(difluoromethyl)-4-methylpyridine-3-acetate has surged due to their role in developing eco-friendly pesticides and fungicides. Researchers are particularly interested in its difluoromethyl group, which contributes to improved metabolic stability and bioavailability in target organisms. This aligns with the global trend toward sustainable agriculture and reduced environmental impact, making it a hot topic in agrochemical forums and scientific literature.

The synthesis of CAS No. 1806030-75-0 involves multi-step processes, including halogenation and esterification, to achieve high purity and yield. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with industry standards. Its stability under various pH conditions and solubility in organic solvents further broaden its utility in formulation development.

From an SEO perspective, queries like "pyridine acetate derivatives uses" or "difluoromethyl pyridine synthesis" reflect growing interest in this compound's applications. Additionally, discussions on "green chemistry in agrochemicals" often highlight the role of such fluorinated intermediates. These keywords are strategically emphasized to align with user search intent while maintaining technical accuracy.

In pharmaceutical research, Methyl 2-chloro-6-(difluoromethyl)-4-methylpyridine-3-acetate is explored for its potential as a scaffold in drug discovery, particularly in modulating enzyme activity or receptor binding. Its structural features mimic natural metabolites, enabling novel therapeutic avenues. This dual applicability in agrochemicals and pharmaceuticals underscores its interdisciplinary importance.

Regulatory compliance and safety data for CAS 1806030-75-0 are well-documented, focusing on non-hazardous handling protocols. While not classified as a controlled substance, proper storage and disposal guidelines are recommended to maintain workplace safety. This aligns with industry best practices and regulatory frameworks like REACH and EPA standards.

Future research directions may explore catalytic asymmetric synthesis of this compound to enhance enantioselectivity for targeted applications. Collaborative efforts between academia and industry could accelerate its adoption in commercial formulations, addressing challenges like scalability and cost-efficiency.

In summary, Methyl 2-chloro-6-(difluoromethyl)-4-methylpyridine-3-acetate represents a cutting-edge chemical entity bridging agrochemical innovation and pharmaceutical development. Its CAS No. 1806030-75-0 serves as a pivotal identifier for researchers seeking high-purity intermediates. By integrating SEO-friendly terms like "fluorinated pyridine applications" and "methyl acetate derivatives," this overview caters to both technical audiences and search engine algorithms, ensuring visibility and relevance.